Cas no 14649-69-5 (Iron,tetracarbonyl(triphenylphosphine)-)

• Product Name: Iron,tetracarbonyl(triphenylphosphine)-
• CAS No: 14649-69-5
• MF: C₂₂H₁₆FeO₄P
• MW: 431.17880821228
• CID: 174848
• PubChem ID: 6327270
• Update Time: 2025-04-19

Iron,tetracarbonyl(triphenylphosphine)- Chemical and Physical Properties

Names and Identifiers

• Iron,tetracarbonyl(triphenylphosphine)-
• [Fe(CO)4(triphenylphosphine)]
• [Fe(CO)4PPh3]
• Fe(CO)4(PPh3)
• Fe(CO)4(triphenylphosphine)
• NSC175503
• tetracarbonyl(triphenylphosphine)iron
• 14649-69-5
• GHXDZMLBRWBQAM-UHFFFAOYSA-N
• NSC-175503
• Iron, tetracarbonyl(triphenylphosphine)-

• Inchi： 1S/C18H15P.4CO.Fe/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;4*1-2;/h1-15H;;;;;/p+1
• InChI Key： GHXDZMLBRWBQAM-UHFFFAOYSA-O
• SMILES： [Fe].[PH+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.[O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-]

Computed Properties

• Exact Mass: 429.01828
• Monoisotopic Mass: 430.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4Ų

Experimental Properties

• PSA: 79.6
• LogP: 2.70620